Cas no 2098091-33-7 (methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate)

Methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate is a heterocyclic compound featuring an imidazo[1,2-b]pyrazole core with a cyclobutyl substituent and an ester-functionalized side chain. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it may serve as a key intermediate for biologically active molecules. The cyclobutyl group enhances steric and electronic properties, while the methyl ester moiety offers reactivity for further derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies and scaffold diversification. The compound is typically handled under standard laboratory conditions, with stability considerations for the ester and heterocyclic functionalities.
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate structure
2098091-33-7 structure
Product Name:methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate
CAS No:2098091-33-7
MF:C12H15N3O2
MW:233.266402482986
CID:5728590
PubChem ID:121214850
Update Time:2025-06-13

methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • F2198-7583
    • methyl 2-(6-cyclobutylimidazo[1,2-b]pyrazol-1-yl)acetate
    • 2098091-33-7
    • AKOS026725428
    • methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate
    • 1H-Imidazo[1,2-b]pyrazole-1-acetic acid, 6-cyclobutyl-, methyl ester
    • Inchi: 1S/C12H15N3O2/c1-17-12(16)8-14-5-6-15-11(14)7-10(13-15)9-3-2-4-9/h5-7,9H,2-4,8H2,1H3
    • InChI Key: BJUKMXHMUDXYGL-UHFFFAOYSA-N
    • SMILES: O(C)C(CN1C=CN2C1=CC(C1CCC1)=N2)=O

Computed Properties

  • Exact Mass: 233.116426730g/mol
  • Monoisotopic Mass: 233.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • pka: 4.32±0.40(Predicted)

methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M291831-100mg
Methyl 2-(6-cyclobutyl-1h-imidazo[1,2-b]pyrazol-1-yl)acetate
2098091-33-7
100mg
$ 135.00 2022-06-04
TRC
M291831-500mg
Methyl 2-(6-cyclobutyl-1h-imidazo[1,2-b]pyrazol-1-yl)acetate
2098091-33-7
500mg
$ 500.00 2022-06-04
TRC
M291831-1g
Methyl 2-(6-cyclobutyl-1h-imidazo[1,2-b]pyrazol-1-yl)acetate
2098091-33-7
1g
$ 775.00 2022-06-04
Life Chemicals
F2198-7583-0.25g
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate
2098091-33-7 95%+
0.25g
$479.0 2023-09-06
Life Chemicals
F2198-7583-0.5g
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate
2098091-33-7 95%+
0.5g
$505.0 2023-09-06
Life Chemicals
F2198-7583-1g
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate
2098091-33-7 95%+
1g
$532.0 2023-09-06
Life Chemicals
F2198-7583-2.5g
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate
2098091-33-7 95%+
2.5g
$1064.0 2023-09-06
Life Chemicals
F2198-7583-5g
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate
2098091-33-7 95%+
5g
$1596.0 2023-09-06
Life Chemicals
F2198-7583-10g
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate
2098091-33-7 95%+
10g
$2234.0 2023-09-06

Additional information on methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate

Exploring the Potential of Methyl 2-(6-Cyclobutyl-1H-Imidazo[1,2-b]Pyrazol-1-yl)Acetate (CAS No. 2098091-33-7) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate (CAS No. 2098091-33-7) has emerged as a compound of significant interest. This heterocyclic derivative, featuring a unique imidazo[1,2-b]pyrazole core, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel bioactive molecules. The presence of the cyclobutyl group and the ester functionality in this compound opens doors to diverse synthetic pathways, making it a valuable building block for pharmaceutical innovation.

Recent trends in AI-driven drug discovery and computational chemistry have brought compounds like methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate into the spotlight. Many researchers are searching for "imidazo[1,2-b]pyrazole derivatives in drug design" or "CAS 2098091-33-7 applications," reflecting the growing curiosity about this chemical space. The compound's molecular framework is particularly interesting for targeting protein-protein interactions, a hot topic in contemporary medicinal chemistry. Its balanced lipophilicity, conferred by the cyclobutyl moiety, makes it a promising candidate for optimizing drug-like properties in lead compounds.

The synthesis and characterization of methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate have been subjects of several recent studies. Scientists are exploring its potential as a precursor for kinase inhibitors, given the privileged status of imidazo[1,2-b]pyrazole scaffolds in this class of therapeutics. The ester group in the molecule offers an excellent handle for further derivatization, allowing medicinal chemists to fine-tune physicochemical properties. This adaptability aligns well with current industry needs for fragment-based drug discovery approaches, where small, versatile building blocks are crucial for hit-to-lead optimization.

From a green chemistry perspective, the development of efficient synthetic routes to CAS 2098091-33-7 has become an important research direction. Many organic chemists are investigating catalyst-free or microwave-assisted methods to prepare this compound, responding to the pharmaceutical industry's demand for more sustainable processes. The compound's stability profile and relatively straightforward purification make it attractive for scale-up considerations, addressing another common pain point in process chemistry.

In the context of personalized medicine, the structural features of methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate offer intriguing possibilities. The imidazo[1,2-b]pyrazole core is known to interact with various biological targets, and researchers are actively exploring its potential in targeted therapies. The compound's modular nature allows for the creation of diverse analogs that could be tailored to specific patient populations, a concept that aligns with current trends in precision oncology and other specialized treatment areas.

As the scientific community continues to investigate CAS 2098091-33-7, its role in academic research and industrial applications is expected to expand. The compound represents an excellent example of how heterocyclic chemistry continues to drive innovation in life sciences. With ongoing studies exploring its structure-activity relationships and potential therapeutic applications, methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate stands as a compelling subject for future research endeavors in medicinal chemistry and drug development.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk